Cas no 2160126-52-1 (2,2-dimethyl-3-(2-methylcyclopropyl)cyclopropylmethanamine)

• Product Name: 2,2-dimethyl-3-(2-methylcyclopropyl)cyclopropylmethanamine
• CAS No: 2160126-52-1
• MF: C₁₀H₁₉N
• MW: 153.26456284523
• CID: 6448041
• PubChem ID: 165653443
• Update Time: 2025-10-28

2,2-dimethyl-3-(2-methylcyclopropyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(2-methylcyclopropyl)cyclopropylmethanamine
• [2,2-dimethyl-3-(2-methylcyclopropyl)cyclopropyl]methanamine
• 2160126-52-1
• EN300-1999634

• Inchi： 1S/C10H19N/c1-6-4-7(6)9-8(5-11)10(9,2)3/h6-9H,4-5,11H2,1-3H3
• InChI Key： SNCTVYNHUBEIQC-UHFFFAOYSA-N
• SMILES： NCC1C(C)(C)C1C1CC1C

Computed Properties

• Exact Mass: 153.151749610g/mol
• Monoisotopic Mass: 153.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26Ų

Additional information on 2,2-dimethyl-3-(2-methylcyclopropyl)cyclopropylmethanamine

Chemical Compound CAS No. 2160126-52-1: 2,2-Dimethyl-3-(2-methylcyclopropyl)cyclopropylmethanamine

The chemical compound with CAS number 2160126-52-1, commonly referred to as 2,2-Dimethyl-3-(2-methylcyclopropyl)cyclopropylmethanamine, is a complex organic molecule that has garnered attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a cyclopropyl group substituted with methyl groups and an amine functional group. The molecule's structure makes it a potential candidate for various applications, particularly in the development of advanced materials and pharmaceuticals.

Recent studies have highlighted the importance of cyclopropyl-containing compounds in organic synthesis due to their strained ring systems, which can lead to interesting reactivity and selectivity in chemical reactions. The presence of multiple methyl groups in this compound further enhances its stability and reactivity, making it a valuable building block for synthesizing more complex molecules. Researchers have explored its potential as an intermediate in the synthesis of bioactive compounds, particularly in the context of drug discovery.

The synthesis of 2,2-Dimethyl-3-(2-methylcyclopropyl)cyclopropylmethanamine involves a multi-step process that typically begins with the preparation of cyclopropane derivatives. Advanced techniques such as transition metal-catalyzed cyclopropanation and subsequent functionalization are often employed to achieve the desired structure. The use of microwave-assisted synthesis has also been reported to improve reaction efficiency and yield, making this compound more accessible for large-scale production.

In terms of applications, this compound has shown promise in the development of amino-containing polymers, which are widely used in industries such as electronics, textiles, and biomedical engineering. Its ability to form stable bonds with other functional groups makes it a versatile component in polymer chemistry. Additionally, its role as a chiral auxiliary in asymmetric synthesis has been explored, further expanding its utility in organic synthesis.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of cyclopropylmethanamines with greater accuracy. These studies have provided insights into the molecule's potential as a catalyst or a template for self-assembling structures. For instance, molecular dynamics simulations have revealed that this compound can form stable aggregates under certain conditions, which could be exploited for the development of new materials with unique physical properties.

The environmental impact of synthesizing and using this compound has also been a topic of interest. Researchers have investigated methods to minimize waste and improve the sustainability of its production processes. Green chemistry principles, such as the use of renewable feedstocks and energy-efficient reaction conditions, have been integrated into its synthesis protocols to reduce its ecological footprint.

In conclusion, 2,2-Dimethyl-3-(2-methylcyclopropyl)cyclopropylmethanamine is a versatile compound with significant potential in various scientific and industrial applications. Its unique structure and reactivity make it a valuable tool for researchers working in organic chemistry, materials science, and drug discovery. As ongoing studies continue to uncover new properties and applications for this compound, it is poised to play an increasingly important role in advancing modern chemistry.